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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384

An In-depth Technical Guide to Vinyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of vinyl butyrate, a significant
chemical intermediate. The document details its molecular characteristics, physicochemical
properties, and established synthesis protocols, presenting quantitative data in a clear, tabular
format for ease of reference and comparison. Furthermore, it includes detailed experimental
methodologies and visual representations of its molecular structure and a common synthesis
workflow to support research and development activities.

Molecular Formula and Structure

Vinyl butyrate, also known as butanoic acid, ethenyl ester, is an organic compound classified
as a vinyl ester.[1][2][3] It is formed from butyric acid and vinyl alcohol.[1] The molecular and
structural identifiers are summarized below.

Molecular Formula: CeH1002[1][2][3][4]

Linear Formula: CH3CH2CH2COOCH=CH:2

SMILES: CCCC(=0)0C=C

InChl Key: MEGHWIAOTJPCHQ-UHFFFAOY SA-N[1][2][3]

CAS Registry Number: 123-20-6[1][2][3]
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The structure of vinyl butyrate consists of a butyryl group attached to a vinyl group through an

ester linkage.
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Caption: Molecular Structure of Vinyl Butyrate.

Physicochemical Properties

Vinyl butyrate is a colorless liquid characterized by a fruity odor.[1] It is less dense than water
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and its vapors are heavier than air.[5] It is highly flammable and slightly soluble in water, but

soluble in organic solvents like ethanol and ether.[1][5][6] The key quantitative properties are

detailed in the table below.

Property Value Reference(s)
Molecular Weight 114.14 g/mol [2]

Density 0.899 g/mL at 20 °C

Boiling Point 115-116 °C at 760 mmHg [61[7]

Melting Point -116.7 °C [6]

Flash Point 20 °C (68 °F) - closed cup

Vapor Pressure

15.57 mmHg at 25 °C

(estimated)

[6]

Refractive Index (n20/D)

1.410

Water Solubility

3649 mg/L at 25 °C

(estimated)

[6]

logP (Octanol/Water)

1.648 (estimated)

[6]
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Experimental Protocols

Vinyl butyrate is commonly synthesized through esterification or transesterification reactions.
A widely used laboratory and industrial method is the transesterification of butyric acid with
vinyl acetate.

Protocol: Synthesis of Vinyl Butyrate via Transesterification

This protocol describes the synthesis of vinyl butyrate by reacting vinyl acetate with butyric
acid. The vinyl group from vinyl acetate is transferred to butyric acid, making this an efficient
route.

Materials:

e Butyric acid

e Vinyl acetate

 Sulfuric acid (H2S0Oa4) or other suitable acid catalyst

» Reaction vessel with reflux condenser and heating mantle
e Magnetic stirrer

o Separatory funnel

« Distillation apparatus

Methodology:

e Reaction Setup: In a clean, dry reaction vessel equipped with a reflux condenser and
magnetic stirrer, add butyric acid and a molar excess of vinyl acetate (e.g., a 1:1.2 molar
ratio of acid to vinyl acetate).

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture
(approximately 8% by mass can be effective).[8]
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» Reaction Conditions: Heat the mixture to reflux. The optimal reaction temperature is typically
around 130°C to achieve high yields while minimizing the potential for polymerization of the
vinyl ester.[8][9]

e Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)
to determine the consumption of reactants and the formation of vinyl butyrate.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
crude product with a saturated sodium bicarbonate solution to neutralize the acid catalyst,
followed by washing with brine.

« Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
The final product can be purified by fractional distillation under reduced pressure to isolate
the vinyl butyrate.

The following diagram illustrates the experimental workflow for this synthesis protocol.
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1. Mix Butyric Acid
and Vinyl Acetate

'

2. Add Acid Catalyst
(e.g., H2S0a4)

3. Heat to Reflux
(~130°C)

4. Monitor Reaction
(via GC)

5. Cool and Neutralize
(Work-up)

'

6. Purify by Distillation

End Product:
Vinyl Butyrate
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Caption: Experimental Workflow for Vinyl Butyrate Synthesis.

Applications and Reactivity
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Vinyl butyrate is a versatile monomer used in the production of polymers and resins.[1] Its
primary application is in the synthesis of copolymers, where it enhances properties such as
flexibility and adhesion in coatings and adhesives.[1] The vinyl group is highly reactive and can
undergo polymerization, especially when exposed to heat or light.[1] This reactivity also makes
it a useful intermediate in various organic syntheses and as an acyl donor in enzymatic
reactions.[9]

Safety and Handling

Vinyl butyrate is a flammable liquid and a fire and explosion hazard.[10] Vapors may form
explosive mixtures with air.[5] It can cause irritation to the skin, eyes, and respiratory system.[1]
[10] Proper personal protective equipment (PPE), including eye shields, gloves, and a suitable
respirator, should be used when handling this chemical. It should be stored in a cool, well-
ventilated area away from sources of ignition and oxidizing agents.[10] Containers should be
grounded and bonded during transfer to prevent static discharge.[10] Stabilizers like 4-
methoxyphenol (MEHQ) are often added to prevent polymerization during storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105384+#vinyl-butyrate-molecular-formula-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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